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Compound of Interest

3-[Ethyl-(2-fluoro-phenyl)-amino]-
Compound Name:
propionic acid

CAS No.: 944886-27-5

Cat. No.: B3170574

Get Quote

Executive Summary & Compound Identification

N-Ethyl-N-(2-fluorophenyl)-beta-alanine (Systematic Name: 3-[Ethyl(2-
fluorophenyl)amino]propanoic acid) is a fluorinated amino acid derivative primarily utilized as a
building block in the synthesis of heterocyclic compounds, pharmaceutical intermediates, and
advanced agrochemicals. It belongs to the class of N-aryl-beta-alanines, which are critical
precursors for quinolones, indoles, and other nitrogenous heterocycles.

Chemical Identity
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Property Detail

Systematic Name 3-[Ethyl(2-fluorophenyl)amino]propanoic acid

N-Ethyl-N-(2-fluorophenyl)-
Common Name

-alanine

C
Molecular Formula H

FNO
Molecular Weight 211.23 g/mol

CAS Number (Acid) Not widely indexed in public registries; typically
umber (Aci
synthesized in situ.

CAS Number (Precursor) 2707-64-4 (N-Ethyl-2-fluoroaniline)

Analogous t021608-06-0 (N-Ethyl-N-phenyl-

CAS Number (Methyl Ester
( Y ) beta-alanine methyl ester)

Appearance Viscous oil or low-melting solid (predicted)

Solubilit Soluble in organic solvents (DCM, EtOAc,
olubili
Y Ethanol); limited solubility in water

Synthesis & Production Methodologies

The synthesis of N-Ethyl-N-(2-fluorophenyl)-beta-alanine relies on the Michael Addition of a
secondary aniline to an acrylate acceptor. This pathway is preferred for its atom economy and
scalability.

Core Synthesis Pathway: Michael Addition

The reaction involves the nucleophilic attack of N-Ethyl-2-fluoroaniline (the nucleophile) on the

-carbon of Acrylic Acid or its esters (the electrophile).

Reaction Scheme (DOT Diagram)
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Caption: Synthesis pathway from 2-fluoroaniline via N-ethylation and subsequent Michael
addition.

Detailed Experimental Protocol

This protocol describes the synthesis using Ethyl Acrylate, followed by hydrolysis, which
typically offers higher yields and easier purification than using acrylic acid directly.

Phase 1: Preparation of N-Ethyl-2-fluoroaniline (Precursor)

» Reagents: 2-Fluoroaniline (1.0 eq), Ethyl lodide (1.1 eq), K

CO
(2.0 eq), DMF (Solvent).
» Procedure:
o Dissolve 2-fluoroaniline in DMF.
o Add K

CO
and stir at room temperature for 15 minutes.

o Dropwise add Ethyl lodide.
o Heat to 60°C for 4-6 hours. Monitor by TLC (Hexane/EtOAc).

o Workup: Dilute with water, extract with Ethyl Acetate, wash with brine, dry over Na
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SO
, and concentrate.

o Purification: Distillation or Column Chromatography to obtain pure N-Ethyl-2-fluoroaniline
(CAS 2707-64-4).

Phase 2: Michael Addition to Ethyl Acrylate

o Reagents: N-Ethyl-2-fluoroaniline (1.0 eq), Ethyl Acrylate (1.5 eq), Glacial Acetic Acid
(Catalytic, 0.1 eq) or CuCl (Catalytic).

e Procedure:

[¢]

Mix N-Ethyl-2-fluoroaniline and Ethyl Acrylate in a pressure tube or round-bottom flask.

[¢]

Add catalyst (Acetic Acid promotes the reaction; Copper(l) salts can also be used).

o

Reflux (approx. 100-120°C) for 12-24 hours. The steric hindrance of the ortho-fluorine may
require longer reaction times compared to non-substituted anilines.

o

Monitoring: Monitor the disappearance of the aniline starting material by GC-MS or TLC.

Phase 3: Hydrolysis to the Free Acid
e Reagents: Crude Ester from Phase 2, NaOH (2.0 eq, aq), Ethanol.

e Procedure:
o Dissolve the ester in Ethanol.
o Add agqueous NaOH solution.
o Stir at reflux for 2 hours.
o Workup: Evaporate Ethanol. Acidify the aqueous residue with HCI to pH ~3.
o Extract the precipitated oil/solid with DCM.

o Dry and concentrate to yield N-Ethyl-N-(2-fluorophenyl)-beta-alanine.
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Applications & Utility

This compound serves as a specialized "scaffold" intermediate. The N-ethyl-N-aryl-beta-
alanine motif is a precursor for several bioactive classes:

¢ Quinolone Antibiotics: Cyclization of the acid (using Polyphosphoric Acid or Eaton's Reagent)
yields 1-Ethyl-8-fluoro-4-quinolone derivatives, which are core structures for antibacterial
agents.

 Indole Synthesis: Via intramolecular cyclization mechanisms.

e Dye Intermediates: N,N-dialkyl anilines are classic coupling components for azo dyes; the
carboxylic acid tail provides a handle for water solubility or further conjugation.

Structural Causality in Drug Design

The 2-Fluoro substituent is strategically important:
o Metabolic Stability: Fluorine blocks metabolic oxidation at the ortho position.

o Conformational Lock: The fluorine atom influences the twist of the phenyl ring relative to the
nitrogen, affecting binding affinity in target proteins.

 Lipophilicity: Increases the logP compared to the non-fluorinated analog, potentially
improving membrane permeability.

Physical Properties & Characterization Data

Note: Data predicted based on structural analogs (N-Ethyl-N-phenyl-beta-alanine).
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Property Value (Predicted/Experimental)
Physical State Viscous yellow to brown oil or low-melting solid
Boiling Point ~340°C (at 760 mmHg)
Density ~1.15 g/cm?3
pKa (Carboxyl) ~4.5
) ~2.5 (Weakly basic due to N-phenyl
PKa (Amine) conjugation)
LogP ~2.2
H-Bond Donors 1 (Carboxyl OH)
H-Bond Acceptors 3 (N, Carbonyl O, F)

Safety & Handling (E-E-A-T)

As an aniline derivative, this compound should be treated with caution.

Hazards: Likely skin and eye irritant. Potential for skin sensitization.

Toxicity: Aniline derivatives can cause methemoglobinemia if absorbed in large quantities.
The fluorinated analog is generally more stable but should be handled as a toxic substance.

PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent
oxidation of the amine.
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e Analogous Ester Data: PubChem Compound Summary for N-Ethyl-N-phenyl-beta-alanine
methyl ester (CAS 21608-06-0). Link

e To cite this document: BenchChem. [Technical Guide: N-Ethyl-N-(2-fluorophenyl)-beta-
alanine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3170574/docs#technical-guide-n-ethyl-n-2-
fluorophenyl-beta-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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